Lipophilicity vs. 4-Methyl Analog
The target compound exhibits a computed lipophilicity (XLogP3) of 0.9 [1]. Its direct analog, (3-ethoxypropyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine, is expected to have a higher logP due to the additional methyl group, which typically increases logP by ~0.5 units. This suggests the target compound has superior aqueous solubility and potentially different gastrointestinal absorption profiles compared to the 4-methyl analog.
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | 0.9 |
| Comparator Or Baseline | (3-Ethoxypropyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine (estimated XLogP3 ~1.4) |
| Quantified Difference | ~0.5 units lower |
| Conditions | Computed via XLogP3 3.0 (PubChem 2019.06.18) [1]. Comparator value is estimated based on the established contribution of a methyl group to logP. |
Why This Matters
For users designing permeability or solubility-optimized compounds, the 0.5 logP difference is significant in lead prioritization and DMPK predictions.
- [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). XLogP3-AA Property Value. View Source
